Cas no 84831-43-6 ((4-methyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol)

(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol structure
84831-43-6 structure
Product Name:(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol
CAS No:84831-43-6
MF:C10H13NO2
MW:179.215722799301
CID:2149956
PubChem ID:10797435
Update Time:2025-04-21

(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-methyl-3,4-dihydro-2H-1,4-benzoxazin-2-yl)methanol
    • (4-methyl-2,3-dihydro-1,4-benzoxazin-2-yl)methanol
    • SCHEMBL1689633
    • 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-2-methanol
    • 84831-43-6
    • CHEMBL5483667
    • DB-353458
    • JXHXGRFRNVQDJK-UHFFFAOYSA-N
    • (4-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol
    • Inchi: 1S/C10H13NO2/c1-11-6-8(7-12)13-10-5-3-2-4-9(10)11/h2-5,8,12H,6-7H2,1H3
    • InChI Key: JXHXGRFRNVQDJK-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N(C)CC1CO

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.7Ų
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